4-Cyclopropoxy-3-(methylamino)benzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-(methylamino)benzamide
• InChI: InChI=1S/C11H14N2O2/c1-13-9-6-7(11(12)14)2-5-10(9)15-8-3-4-8/h2,5-6,8,13H,3-4H2,1H3,(H2,12,14)
• InChI Key: WKYRHFBQDLWWRT-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1)C(=O)N)OC2CC2

Description

4-Cyclopropoxy-3-(methylamino)benzamide is a benzamide derivative characterized by a cyclopropoxy group at the 4th position and a methylamino group at the 3rd position of the benzamide core. Unlike neuroleptic benzamide derivatives (e.g., amisulpride, tiapride), this compound’s substituents may confer distinct physicochemical and biological properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-(methylamino)benzamide typically involves the reaction of 4-cyclopropoxybenzoic acid with methylamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane (DCM). The reaction mixture is stirred at room temperature for several hours to yield the desired product .

Industrial Production Methods

In an industrial setting, the production of 4-Cyclopropoxy-3-(methylamino)benzamide may involve continuous flow processes to enhance efficiency and yield. The use of microreactor systems allows for precise control over reaction conditions, leading to higher selectivity and conversion rates .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-(methylamino)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy or methylamino groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

4-Cyclopropoxy-3-(methylamino)benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antibacterial and antioxidant properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-(methylamino)benzamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to changes in cellular processes. Detailed studies on its mechanism of action are essential to understand its potential therapeutic effects .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Benzamide Derivatives

Compound Name	Substituents (Position 3/4)	Molecular Weight (g/mol)	Solubility (Polar Solvents)	Pharmacological Activity	CAS Number
4-Cyclopropoxy-3-(methylamino)benzamide	3: Methylamino; 4: Cyclopropoxy	~206*	High (polar groups)	Undefined (hypothetical)	Not available
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide	3: Methoxy; 4: Cyclopropoxy; N,N-dimethyl	235.28	Moderate (nonpolar substituents)	Pharmaceutical intermediate	1243464-88-1
Amisulpride	2-Methoxy-5-aminosulfonyl	369.48	Moderate	Antipsychotic (D2/D3 antagonist)	71675-85-9
Tiapride	2-Methoxy-5-(ethylpyrrolidinyl)	328.43	Moderate	Movement disorders	51012-32-9

*Calculated based on molecular formula C₁₁H₁₄N₂O₂.

• Solubility: The methylamino group in 4-Cyclopropoxy-3-(methylamino)benzamide enhances polarity compared to the methoxy and N,N-dimethyl groups in its structural analog (CAS 1243464-88-1), likely improving aqueous solubility .

Pharmacological and Analytical Differentiation

• Neuroleptic Benzamides: Compounds like amisulpride and tiapride target dopamine receptors, whereas 4-Cyclopropoxy-3-(methylamino)benzamide’s activity remains uncharacterized. Its lack of sulfonyl or pyrrolidinyl groups (common in neuroleptics) suggests divergent mechanisms .
• Analytical Identification: The cyclopropoxy and methylamino substituents may provide distinct spectroscopic signatures (e.g., unique NMR shifts or mass fragmentation patterns), aiding differentiation from structurally similar benzamides that challenge forensic analysis .

Research Findings

• Synthetic Intermediates : Derivatives like 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide are used as intermediates in drug synthesis, highlighting the versatility of cyclopropoxy-substituted benzamides in pharmaceutical manufacturing .
• Receptor Binding: While neuroleptic benzamides rely on sulfonamide or alkylamine groups for receptor interaction, the methylamino group in 4-Cyclopropoxy-3-(methylamino)benzamide could engage in hydrogen bonding, altering target selectivity .